![molecular formula C9H6BrFN2 B2885429 7-Bromo-5-fluoroisoquinolin-1-amine CAS No. 1547775-93-8](/img/structure/B2885429.png)
7-Bromo-5-fluoroisoquinolin-1-amine
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Description
Scientific Research Applications
Antidepressant-like Effects and Monoaminergic System Modulation
7-Bromo-5-fluoroisoquinolin-1-amine, and closely related derivatives, have been extensively studied for their potential antidepressant effects and the underlying mechanisms involving the monoaminergic system. Research indicates that these compounds exhibit antidepressant-like activity by modulating serotonergic and dopaminergic systems. For instance, one derivative demonstrated significant reduction in immobility time in the forced swimming test (FST) in mice, indicating potential antidepressant-like effects. This action was found to be mediated primarily through interactions with serotonergic and dopaminergic receptors, suggesting the compound's influence on the monoaminergic system as a key mechanism behind its antidepressant-like properties (Pesarico, Sampaio, Stangherlin, Mantovani, Zeni, & Nogueira, 2014).
Modulation of Glutamatergic/GABAergic Systems
Further studies explored the effects of related isoquinoline derivatives on stress-induced behaviors in animal models, particularly focusing on the glutamatergic and gamma-aminobutyric acid (GABA)ergic systems. These investigations revealed that certain isoquinoline compounds can reverse stress-induced reductions in self-care behavior, a key indicator of depressive states, by modulating glutamatergic and GABAergic neurotransmission. This modulation suggests a complex interaction with neurochemical systems beyond the monoaminergic pathways, offering insights into the multifaceted mechanisms through which these compounds may exert therapeutic effects (Pesarico, Rosa, Stangherlin, Mantovani, Zeni, & Nogueira, 2017).
Antibacterial Properties
In addition to neuropsychopharmacological research, derivatives of this compound have been investigated for their antibacterial properties. Some studies have synthesized and evaluated the antibacterial activity of various isoquinoline derivatives, finding promising activity against both gram-positive and gram-negative bacteria. This research underscores the potential of these compounds in developing new antibacterial agents, highlighting their versatility and therapeutic potential beyond psychiatric applications (Al-Hiari, Al-Mazari, Shakya, Darwish, & Abu-Dahab, 2007).
properties
IUPAC Name |
7-bromo-5-fluoroisoquinolin-1-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6BrFN2/c10-5-3-7-6(8(11)4-5)1-2-13-9(7)12/h1-4H,(H2,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IPZBNIMYZJNXLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C2=C1C(=CC(=C2)Br)F)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6BrFN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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